N-Formyl-dl-valine

N-Formyl-DL-valine (CAS 4289-96-7) is a synthetically versatile, N-protected racemic amino acid featuring a low-molecular-weight formyl protecting group. With a molecular weight of 145.16 g/mol, it serves as a highly mass-efficient precursor for solution-phase peptide synthesis, multicomponent reactions, and enzymatic resolution workflows [1]. Unlike bulkier carbamate-protected analogs, the formyl group minimizes steric hindrance during complex couplings and allows for specialized downstream transformations, such as direct dehydration to isocyanides. Its racemic nature makes it a cost-effective raw material for industrial applications where stereocontrol is achieved downstream or where the stereocenter is non-critical to the final application [2].

Substituting N-Formyl-DL-valine with unprotected DL-valine, N-acetyl-DL-valine, or N-Boc-DL-valine fundamentally alters process compatibility and downstream synthetic pathways [1]. Unprotected DL-valine cannot be used directly in targeted coupling reactions due to competing zwitterionic behavior and uncontrolled polymerization [2]. While N-Boc and N-Fmoc are standard in solid-phase peptide synthesis, their high molecular weights severely degrade atom economy in solution-phase bulk manufacturing. Furthermore, substitution with N-acetyl-DL-valine eliminates the possibility of enzymatic deprotection via peptide deformylase (PDF) and blocks the dehydrative pathway required to generate valine-derived isocyanides, rendering the acetyl analog useless for multicomponent reaction precursor synthesis [3].

Mass Efficiency vs. Carbamate Protection

In bulk solution-phase synthesis, the choice of protecting group dictates the overall process mass intensity. N-Formyl-DL-valine (MW 145.16 g/mol) carries a formyl group (29 Da), meaning the active valine core constitutes approximately 80.7% of the procured mass [1]. In contrast, N-Boc-DL-valine (MW 217.26 g/mol) delivers only 53.9% active valine core by mass, with the remainder lost as organic waste during deprotection [2].

Procurement of the formyl derivative significantly reduces the tonnage of raw materials required and waste generated in large-scale manufacturing.

Isocyanide Generation Capability

The synthesis of valine-derived isocyanides, critical for Ugi and Passerini multicomponent reactions, requires specific N-acyl precursors. N-Formyl-DL-valine undergoes facile dehydration (e.g., using POCl3 or triphosgene) to yield the corresponding isocyanide [1]. Comparators such as N-acetyl-DL-valine or N-Boc-DL-valine cannot undergo this dehydration pathway, as they lack the requisite formyl hydrogen, instead forming oxazolones or undergoing protecting group cleavage under identical dehydrating conditions [2].

Buyers synthesizing multicomponent reaction building blocks must select the N-formyl derivative, as standard N-acetyl or N-Boc alternatives are chemically incompatible with isocyanide generation.

Peptide Deformylase Orthogonal Deprotection

In complex chemoenzymatic syntheses, mild deprotection conditions are paramount to prevent racemization or side reactions. N-Formyl-protected amino acids are specific substrates for peptide deformylase (PDF), which catalyzes the removal of the formyl group under mild, near-neutral aqueous conditions [1]. Head-to-head enzymatic assays demonstrate that while N-formyl derivatives are rapidly cleaved, N-acetyl analogs exhibit zero hydrolysis by PDF under identical conditions [2].

This absolute enzymatic selectivity allows buyers to design orthogonal protection schemes where the valine nitrogen can be unmasked without affecting other base- or acid-labile groups.

Multicomponent Reaction Building Blocks

Directly following from its unique dehydration capability [1], N-Formyl-DL-valine is the required starting material for generating valine isocyanides. These isocyanides are essential inputs for Ugi and Passerini multicomponent reactions, enabling the rapid assembly of complex peptidomimetics and pharmaceutical libraries where N-acetyl or N-Boc derivatives would fail.

Solution-Phase Chemoenzymatic Synthesis

Leveraging its compatibility with peptide deformylase (PDF) [2], this compound is highly suited for solution-phase peptide synthesis where harsh acidic or basic deprotection steps would degrade sensitive substrates. The formyl group provides robust protection during coupling and is cleanly removed enzymatically, offering orthogonality not possible with N-acetyl protection.

High-Atom-Economy Industrial Intermediates

Due to its low molecular weight protecting group, N-Formyl-DL-valine is selected for bulk manufacturing processes where mass efficiency is critical [3]. It minimizes the organic waste generated during deprotection compared to Boc- or Fmoc-protected alternatives, improving the overall E-factor of the synthetic route.